Cas no 88542-75-0 (Undecanoic acid, 2-heptyl-, ethenyl ester)

• Product Name: Undecanoic acid, 2-heptyl-, ethenyl ester
• CAS No: 88542-75-0
• MF: C₂₀H₃₈O₂
• MW: 310.514526844025
• CID: 629237
• PubChem ID: 71318612
• Update Time: 2025-04-19

Undecanoic acid, 2-heptyl-, ethenyl ester Chemical and Physical Properties

Names and Identifiers

• Undecanoic acid, 2-heptyl-, ethenyl ester
• ethenyl 2-heptylundecanoate
• DTXSID70748705
• 88542-75-0

• Inchi： 1S/C20H38O2/c1-4-7-9-11-12-14-16-18-19(20(21)22-6-3)17-15-13-10-8-5-2/h6,19H,3-5,7-18H2,1-2H3
• InChI Key： SIQFQRIOQMLNNS-UHFFFAOYSA-N
• SMILES： O(C=C)C(C(CCCCCCC)CCCCCCCCC)=O

Computed Properties

• Exact Mass: 310.287180451g/mol
• Monoisotopic Mass: 310.287180451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 17
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.9
• Topological Polar Surface Area: 26.3Ų